LASV inhibitor 3.3

• Molecular Formula: C30H37N3O2
• Molecular Weight: 471.6 g/mol
• IUPAC Name: N-[2-(4-benzhydrylpiperazin-1-yl)-2-oxoethyl]adamantane-1-carboxamide
• InChI: InChI=1S/C30H37N3O2/c34-27(21-31-29(35)30-18-22-15-23(19-30)17-24(16-22)20-30)32-11-13-33(14-12-32)28(25-7-3-1-4-8-25)26-9-5-2-6-10-26/h1-10,22-24,28H,11-21H2,(H,31,35)
• InChI Key: CUSOKWBOIRFXDP-UHFFFAOYSA-N
• SMILES: C1CN(CCN1C(C2=CC=CC=C2)C3=CC=CC=C3)C(=O)CNC(=O)C45CC6CC(C4)CC(C6)C5
• Appearance: Solid powder
• solubility: Soluble in DMSO
• Synonyms: LASV-IN-3.3; LASV IN-3.3; LASV-IN 3.3; LASV IN 3.3

Description

LASV inhibitor 3.3 is a small molecule inhibitor specifically designed to target the Lassa fever virus (LASV). This compound works by inhibiting the interaction between the virus and lysosome-associated membrane protein 1 (LAMP1), a host factor that binds to the LASV glycoprotein during infection . The compound has shown promise in blocking the virus’s ability to enter host cells, making it a potential candidate for therapeutic intervention against Lassa fever .

Scientific Research Applications

LASV inhibitor 3.3 has several scientific research applications, including:

Chemistry: The compound is used in studies to understand the chemical interactions between LASV and host cells.

Biology: Researchers use this compound to study the biological mechanisms of LASV infection and the role of LAMP1 in viral entry.

Medicine: The compound is being investigated as a potential therapeutic agent for treating Lassa fever, a severe hemorrhagic fever endemic in West Africa.

Industry: This compound is used in the development of antiviral drugs and in the pharmaceutical industry for research and development purposes.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of LASV inhibitor 3.3 involves multiple steps, including the formation of key intermediates and their subsequent reactions to form the final product. The exact synthetic route and reaction conditions are proprietary and not publicly disclosed. it is known that advanced computational drug design methods such as molecular docking, pharmacokinetics, drug-likeness, and molecular dynamics simulation have been employed to develop this compound .

Industrial Production Methods

Industrial production methods for this compound are not widely documented. Typically, such compounds are produced in specialized facilities that adhere to stringent quality control and regulatory standards. The production process likely involves large-scale synthesis followed by purification and quality assurance testing to ensure the compound’s efficacy and safety.

Chemical Reactions Analysis

Types of Reactions

LASV inhibitor 3.3 undergoes various chemical reactions, including:

Oxidation: The compound may undergo oxidation reactions, which can alter its chemical structure and potentially affect its efficacy.

Reduction: Reduction reactions can also occur, leading to changes in the compound’s chemical properties.

Substitution: Substitution reactions, where one functional group is replaced by another, are common in the modification of this compound to enhance its activity or reduce side effects.

Common Reagents and Conditions

Common reagents used in the reactions involving this compound include oxidizing agents, reducing agents, and various catalysts. The specific conditions, such as temperature, pressure, and solvent, depend on the desired reaction and the properties of the compound.

Major Products Formed

The major products formed from the reactions of this compound depend on the type of reaction and the reagents used. For example, oxidation reactions may produce oxidized derivatives, while substitution reactions can yield modified compounds with different functional groups .

Mechanism of Action

LASV inhibitor 3.3 exerts its effects by targeting lysosome-associated membrane protein 1 (LAMP1), a host factor that binds to the LASV glycoprotein during infection. The compound competes with cholesterol for binding to LAMP1, thereby blocking the virus’s ability to enter host cells . This mechanism of action highlights the critical role of cholesterol in LASV entry and provides a potential target for therapeutic intervention .

Comparison with Similar Compounds

Similar Compounds

Favipiravir: A purine analogue that inhibits viral transcription and replication.

ST-193: A benzimidazole derivative that inhibits viral entry.

PF-429242: A site 1 protease inhibitor that blocks infectious LASV formation.

Uniqueness of LASV Inhibitor 3.3

This compound is unique in its specific targeting of LAMP1 and its ability to displace cholesterol, which is essential for LASV entry into host cells . This distinct mechanism sets it apart from other compounds that target different stages of the viral life cycle.